Cas no 2172612-02-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid
• CAS No: 2172612-02-9
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6200247
• PubChem ID: 165558249
• Update Time: 2025-06-14

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-enamido]-2-methylpropanoic acid
• 2172612-02-9
• EN300-1503034

• Inchi： 1S/C24H26N2O5/c1-24(2,22(28)29)26(3)21(27)13-8-14-25-23(30)31-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-13,20H,14-15H2,1-3H3,(H,25,30)(H,28,29)/b13-8+
• InChI Key： IRJGDAYBVSKMIZ-MDWZMJQESA-N
• SMILES： O(C(NC/C=C/C(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid

Comprehensive Analysis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid (CAS No. 2172612-02-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid (CAS No. 2172612-02-9) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research papers, belongs to the class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and the N-methylbut-2-enamido moiety, make it a versatile building block for designing novel therapeutic agents.

The Fmoc-protecting group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for biomedical applications. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2172612-02-9 applications" to explore its role in creating peptide-based drugs, such as those targeting cancer, metabolic disorders, and infectious diseases. The compound's methylpropanoic acid segment further enhances its utility by improving solubility and stability, critical factors in formulation development.

One of the most searched questions in this domain is: "How does CAS 2172612-02-9 compare to other Fmoc-protected compounds?" The answer lies in its balanced reactivity and steric properties. Unlike bulkier analogs, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid offers optimal protection for amine groups during synthesis while minimizing side reactions. This characteristic has made it a preferred choice for constructing complex peptides with unnatural amino acids, a hot topic in personalized medicine and bioconjugation technologies.

Recent advancements in AI-driven drug discovery have also spotlighted compounds like CAS No. 2172612-02-9. Machine learning models trained on chemical libraries often highlight its structural motifs as favorable for targeted drug delivery systems. For instance, its α,β-unsaturated amide functionality can participate in Michael addition reactions, enabling covalent binding to biological targets—a strategy gaining traction in protease inhibitor design. Searches for "Fmoc compounds in covalent inhibitors" frequently reference this application.

From a synthetic chemistry perspective, the compound’s 2-methylpropanoic acid terminus provides a handle for further modifications via esterification or amidation. This aligns with the growing demand for "modular synthetic platforms" in medicinal chemistry. Laboratories focusing on high-throughput screening often incorporate derivatives of 2172612-02-9 into their libraries to explore structure-activity relationships (SAR) for GPCRs or kinase targets.

Environmental and regulatory considerations are another trending angle. Unlike some traditional reagents, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-enamido-2-methylpropanoic acid exhibits favorable biodegradability profiles, addressing the pharmaceutical industry’s push toward "green chemistry." Queries like "sustainable Fmoc-chemistry alternatives" increasingly mention this compound due to its efficient deprotection under mild conditions, reducing waste generation.

In analytical applications, the compound’s UV-active fluorenyl group enables sensitive detection via HPLC, a feature highlighted in searches for "chromatography standards for peptide synthesis." Its well-characterized fragmentation patterns in mass spectrometry further support its use in quality control protocols for GMP-compliant manufacturing.

Looking ahead, the integration of 2172612-02-9 into DNA-encoded libraries (DELs) and fragment-based drug design represents a frontier in chemical biology. As researchers investigate "small molecule probes for protein degradation," the compound’s ability to bridge peptidic and small-molecule spaces positions it as a valuable tool for emerging modalities like PROTACs.